Cas no 3296-06-8 (1-azido-3-chlorobenzene)
1-azido-3-chlorobenzene structure
Product Name:1-azido-3-chlorobenzene
CAS No:3296-06-8
Molecular Formula:C6H4N3Cl
Molecular Weight:153.56906
CID:1454213
PubChem ID:11073628
1-azido-3-chlorobenzene Properties
Names and Identifiers
-
- Benzene, 1-azido-3-chloro-
- 1-AZIDO-3-CHLOROBENZENE SOLUTION
- 1-azido-3-chlorobenzene
- m-chlorophenyl azide
- LS-12254
- DTXSID50454170
- ALBB-032800
- F2157-0479
- 3296-06-8
- EN300-51476
- SCHEMBL15245371
- NTTKOAYXVOKLEH-UHFFFAOYSA-N
- AKOS009325247
-
- InChIKey： NTTKOAYXVOKLEH-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H4ClN3/c7-5-2-1-3-6(4-5)9-10-8/h1-4H
- SMILES： C1=CC(=CC(=C1)Cl)N=[N+]=[N-]
Computed Properties
- Exact Mass: 153.00952
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 153.0093748g/mol
- Heavy Atom Count: 10
- Complexity: 153
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 14.4Ų
Experimental Properties
- PSA: 48.76
- Flash Point: -33℃
1-azido-3-chlorobenzene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003EF9-500mg |
1-Azido-3-chlorobenzene solution |
3296-06-8 | 97% | 500mg |
$135.00 | 2024-05-05 | |
| A2B Chem LLC | AB57861-500mg |
1-Azido-3-chlorobenzene solution |
3296-06-8 | 97% | 500mg |
$160.00 | 2024-04-20 | |
| Enamine | EN300-51476-0.05g |
1-azido-3-chlorobenzene |
3296-06-8 | 95% | 0.05g |
$22.0 | 2023-05-02 | |
| Life Chemicals | F2157-0479-0.25g |
1-azido-3-chlorobenzene |
3296-06-8 | 95%+ | 0.25g |
$217.0 | 2023-09-06 | |
| TRC | A965875-50mg |
1-Azido-3-chlorobenzene |
3296-06-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02897-10ml |
Benzene, 1-azido-3-chloro- |
3296-06-8 | 10ml |
¥2068.0 | 2021-09-04 |
1-azido-3-chlorobenzene Related Literature
-
Alexander F. de la Torre,Akbar Ali,Bernhard Westermann,Guillermo Schmeda-Hirschmann,Mariano Walter Pertino New J. Chem. 2018 42 19591
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